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Compound of Interest

Compound Name: 1,2-Ethanedisulfonic acid

Cat. No.: B031147

Essential Safety and Handling Guide for 1,2-
Ethanedisulfonic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1,2-Ethanedisulfonic acid. Adherence to these guidelines is
critical for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Chemical Properties

1,2-Ethanedisulfonic acid is a strong, corrosive organic acid. It is a colorless, hygroscopic
solid that is highly soluble in water.[1] The primary hazards are severe skin burns and serious
eye damage.

Table 1: Chemical and Physical Properties of 1,2-Ethanedisulfonic Acid
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Property Value

CAS Number 110-04-3[2]

Molecular Formula C2He06S2[1][2]

Molecular Weight 190.20 g/mol [2][3]

Appearance Off-white to greyish-beige crystalline powder[4]
Melting Point 172-174 °C (anhydrous)[2]

Solubility Highly soluble in water[1][4]

pKa -1.46, -2.06

Table 2: GHS Hazard Classification for 1,2-Ethanedisulfonic Acid

Hazard Class Hazard Category Signal Word Hazard Statement
) H314: Causes severe
Skin _
] o 1C Danger skin burns and eye
Corrosion/Irritation
damage[3]
Serious Eye H318: Causes serious
o 1 Danger
Damage/Eye lrritation eye damage|[3]
) ] H290: May be
Corrosive to Metals 1 Warning

corrosive to metals[3]

Personal Protective Equipment (PPE)

The selection and proper use of PPE are paramount to prevent exposure.

Table 3: Recommended Personal Protective Equipment for Handling 1,2-Ethanedisulfonic
Acid
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a

full-face shield.

Protects against splashes of
the solid or its solutions, which
can cause severe eye

damage.

Hand Protection

Butyl or nitrile rubber gloves.

Provides a barrier against
corrosive materials. Check
manufacturer's chemical

resistance data.

Body Protection

Chemical-resistant lab coat or
apron made of a non-

permeable material.

Protects skin from contact with

the corrosive solid.

Footwear

Closed-toe shoes made of a

chemical-resistant material.

Prevents exposure from spills.

Respiratory Protection

Use in a well-ventilated area or
a chemical fume hood. If dust
is generated, a NIOSH-
approved respirator with an
appropriate particulate filter

may be necessary.

Minimizes inhalation of the

corrosive dust.

Experimental Protocol: Glove Selection Validation

While specific breakthrough time data for 1,2-Ethanedisulfonic acid is not readily available, a

qualitative assessment of glove integrity is crucial.

» Visual Inspection: Before each use, visually inspect gloves for any signs of degradation, such

as discoloration, swelling, or tearing.

o Double Gloving: For extended operations, consider wearing two pairs of nitrile or butyl

gloves.

o Regular Replacement: Change gloves immediately if contamination is suspected or after a

set period (e.g., every 1-2 hours) during prolonged handling.
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Operational Plan: Step-by-Step Handling Procedure

A systematic approach is essential for safely handling 1,2-Ethanedisulfonic acid.

e Preparation:

[¢]

Ensure an emergency eyewash station and safety shower are readily accessible.

o

Verify that all necessary PPE is available and in good condition.

o

Designate a specific work area, preferably within a chemical fume hood.

[¢]

Have spill cleanup materials readily available (see Section 5).

» Handling:

o

Don the appropriate PPE as outlined in Table 3.

o

Carefully weigh the required amount of 1,2-Ethanedisulfonic acid on a tared weigh boat
or paper. Avoid generating dust.

o

When preparing solutions, slowly add the 1,2-Ethanedisulfonic acid to the solvent
(typically water) with continuous stirring. This will help to dissipate any heat generated.

o

Close the container tightly after use.

e Post-Handling:

[¢]

Decontaminate the work area with a suitable cleaning agent.

o

Properly remove and dispose of contaminated PPE (see Section 4).

o

Wash hands thoroughly with soap and water.

Disposal Plan: Step-by-Step Waste Management

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.
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o Waste Collection:

o Collect all solid waste contaminated with 1,2-Ethanedisulfonic acid (e.g., weigh boats,
contaminated paper towels) in a designated, clearly labeled, and sealed hazardous waste
container.

o Collect unused or waste 1,2-Ethanedisulfonic acid in a separate, compatible, and clearly
labeled hazardous waste container.

» Neutralization of Small Spills (if deemed safe):

o For very small spills, cautiously neutralize the acid with a suitable base such as sodium
bicarbonate or a commercial acid neutralizer.

o Slowly apply the neutralizer to the spill from the outside in to avoid excessive heat
generation and spattering.

o Test the pH of the neutralized material to ensure it is between 6 and 8.

o Collect the neutralized residue and place it in the designated hazardous waste container.
o Container Management:

o Keep waste containers securely closed except when adding waste.

o Store waste containers in a designated, well-ventilated, and secure satellite accumulation
area, away from incompatible materials.

o Professional Disposal:

o Arrange for the pickup and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor.

o Provide the full chemical name and any available Safety Data Sheet (SDS) information to
the disposal service.
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Emergency Procedures

Immediate and appropriate action is crucial in the event of an exposure or spill.

Table 4: Emergency Response Protocol

Incident

Procedure

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes at an emergency
eyewash station, occasionally lifting the upper
and lower eyelids. Seek immediate medical

attention.

Skin Contact

Immediately remove contaminated clothing and
flush the affected skin with large amounts of
water for at least 15 minutes in a safety shower.

Seek immediate medical attention.

Inhalation

Move the affected person to fresh air. If
breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Small Spill

Evacuate the immediate area. Wearing
appropriate PPE, cover the spill with an acid
neutralizer (such as sodium bicarbonate). Once
neutralized, carefully scoop the material into a
designated hazardous waste container. Clean

the area with soap and water.

Large Spill

Evacuate the laboratory and alert others in the
vicinity. Contact your institution's EHS or
emergency response team immediately. Do not
attempt to clean up a large spill without proper

training and equipment.
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Logical Workflow for Handling 1,2-Ethanedisulfonic
Acid

The following diagram illustrates the decision-making process and necessary steps for safely
handling 1,2-Ethanedisulfonic acid.

Workflow for Handling 1,2-Ethanedisulfonic Acid

Start: Task Requiring
1,2-Ethanedisulfonic Acid

1. Assess Hazards
(Review SDS)

l

2. Select Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

y

3. Prepare Workspace
(Fume Hood, Spill Kit, Eyewash/Shower Access)

y

4. Weigh and Handle Chemical
(Minimize Dust, Slow Addition to Solvent)

3

Area Secured
and Safe to Proceed

1
1
1
1
1
1
1
1
1
1
. 1
Spill or Exposure Occurs :
1
1
1
1
]
1
1
1
1

Y
5. Post-Handling Procedures Activate Emergency Procedures
(Decontaminate Area, Doff PPE) (Eyewash, Shower, Spill Cleanup)

l

6. Waste Disposal
(Segregate and Label Hazardous Waste)

End: Task Complete
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1,2-Ethanedisulfonic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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